Cas no 27038-40-0 (7H-Furo[2,3-f][1]benzopyran-7-one,4-methyl-)

7H-Furo[2,3-f][1]benzopyran-7-one,4-methyl- structure
27038-40-0 structure
Product Name:7H-Furo[2,3-f][1]benzopyran-7-one,4-methyl-
CAS No:27038-40-0
MF:C12H8O3
MW:200.190123558044
CID:256964
PubChem ID:168649
Update Time:2025-04-19

7H-Furo[2,3-f][1]benzopyran-7-one,4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[2,3-f][1]benzopyran-7-one,4-methyl-
    • 7H-Furo(2,3-f)(1)benzopyran-7-one, 4-methyl-
    • 4-methylfuro[2,3-f]chromen-7-one
    • 7-Methylpsoralen
    • DTXSID30181518
    • 27038-40-0
    • 7-methylallopsoralen
    • 7-Methyl-allo-psoralen
    • 7-Meap
    • Inchi: 1S/C12H8O3/c1-7-6-10-9(2-3-11(13)15-10)12-8(7)4-5-14-12/h2-6H,1H3
    • InChI Key: FHFUKDRNORDLDL-UHFFFAOYSA-N
    • SMILES: O1C=CC2C(C)=CC3=C(C=CC(=O)O3)C1=2

Computed Properties

  • Exact Mass: 200.04734
  • Monoisotopic Mass: 200.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44
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